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Compound of Interest

Compound Name: GNE-900

Cat. No.: B612158 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

GNE-900 is a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 1 (Chk1), a

crucial component of the DNA damage response pathway.[1][2][3][4] It exhibits high selectivity

for Chk1 with an IC50 of approximately 0.0011 µM, while showing significantly less activity

against Chk2 (IC50 of 1.5 µM).[1][3] By inhibiting Chk1, GNE-900 abrogates the G2-M cell

cycle checkpoint, leading to enhanced DNA damage and subsequent apoptosis, particularly

when used in combination with DNA-damaging agents like gemcitabine.[1][5] These

characteristics make GNE-900 a valuable tool for cancer research and drug development.

Proper preparation of a stock solution is the first critical step for ensuring accurate and

reproducible experimental results.

Data Presentation

The following table summarizes the key quantitative data for GNE-900.
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Parameter Value Reference

Molecular Weight 367.45 g/mol [4][5]

CAS Number 1200126-26-6 [1][4]

Formula C23H21N5 [4][5]

Chk1 IC50 0.0011 µM [1][3]

Chk2 IC50 1.5 µM [1][3]

Storage (Lyophilized)
-20°C (desiccated) for up to 36

months
[4]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Experimental Protocols
1. Preparation of a 10 mM GNE-900 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GNE-900 in dimethyl

sulfoxide (DMSO).

Materials:

GNE-900 powder

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of GNE-900: To prepare 1 mL of a 10 mM stock solution, use

the following calculation:
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Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x 1 mL x 367.45 g/mol = 3.6745 mg

Weigh GNE-900: Carefully weigh out approximately 3.67 mg of GNE-900 powder and place

it in a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous/sterile DMSO to the microcentrifuge tube containing the

GNE-900 powder.

Dissolve the compound: Tightly cap the tube and vortex thoroughly until the GNE-900 is

completely dissolved. Gentle warming or sonication may be used to facilitate dissolution if

necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

2. Preparation of a Working Solution for In Vitro Cell-Based Assays

This protocol describes the dilution of the 10 mM GNE-900 DMSO stock solution to a final

working concentration for use in cell culture experiments.

Materials:

10 mM GNE-900 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes or plates

Procedure:

Determine the final desired concentration: For example, to achieve a final concentration of 1

µM GNE-900 in the cell culture medium.

Perform serial dilutions:
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It is recommended to perform an intermediate dilution to ensure accuracy. For example,

dilute the 10 mM stock solution 1:100 in cell culture medium to create a 100 µM

intermediate solution (e.g., add 2 µL of 10 mM stock to 198 µL of medium).

Further dilute the intermediate solution to the final desired concentration. For a final

concentration of 1 µM, you would dilute the 100 µM intermediate solution 1:100 in the final

volume of cell culture medium.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Mandatory Visualizations
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Caption: GNE-900 inhibits Chk1, overriding the G2/M checkpoint and leading to apoptosis.

Experimental Workflow: Stock Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b612158?utm_src=pdf-body
https://www.benchchem.com/product/b612158?utm_src=pdf-body-img
https://www.benchchem.com/product/b612158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh GNE-900 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing a GNE-900 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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